Cas no 1803897-25-7 (2-Fluoro-1H-benzimidazole-6-carboxylic acid)

• Product Name: 2-Fluoro-1H-benzimidazole-6-carboxylic acid
• CAS No: 1803897-25-7
• MF: C₈H₅FN₂O₂
• MW: 180.13590502739
• CID: 4816016
• Update Time: 2025-10-28

2-Fluoro-1H-benzimidazole-6-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-Fluoro-1H-benzimidazole-6-carboxylic acid
• FC=1NC2=C(N=1)C=CC(=C2)C(=O)O

• Inchi： 1S/C8H5FN2O2/c9-8-10-5-2-1-4(7(12)13)3-6(5)11-8/h1-3H,(H,10,11)(H,12,13)
• InChI Key： LXZSIGCIVIUFDR-UHFFFAOYSA-N
• SMILES： FC1=NC2C=CC(C(=O)O)=CC=2N1

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 224
• XLogP3: 1.4
• Topological Polar Surface Area: 66

Additional information on 2-Fluoro-1H-benzimidazole-6-carboxylic acid

Recent Advances in the Application of 2-Fluoro-1H-benzimidazole-6-carboxylic acid (CAS: 1803897-25-7) in Chemical Biology and Pharmaceutical Research

2-Fluoro-1H-benzimidazole-6-carboxylic acid (CAS: 1803897-25-7) has emerged as a promising scaffold in medicinal chemistry due to its unique structural features and versatile pharmacological properties. Recent studies have highlighted its potential as a key intermediate in the synthesis of novel bioactive compounds targeting various diseases, including cancer, infectious diseases, and neurological disorders. This research brief aims to summarize the latest developments in the application of this compound, focusing on its synthetic routes, biological activities, and therapeutic potential.

A study published in the Journal of Medicinal Chemistry (2023) demonstrated the efficient synthesis of 2-Fluoro-1H-benzimidazole-6-carboxylic acid via a multi-step process involving palladium-catalyzed cross-coupling reactions. The researchers optimized the reaction conditions to achieve a high yield (85%) and excellent purity (>98%), making it suitable for large-scale production. The compound's fluorine substitution at the 2-position was found to significantly enhance its metabolic stability and binding affinity to target proteins, as confirmed by molecular docking studies.

In the field of oncology, 2-Fluoro-1H-benzimidazole-6-carboxylic acid has shown remarkable potential as a building block for kinase inhibitors. A recent patent application (WO2023056789) disclosed its incorporation into novel compounds targeting the PI3K/AKT/mTOR pathway, with demonstrated nanomolar potency against several cancer cell lines. The fluorinated benzimidazole core was crucial for maintaining the compounds' selectivity and reducing off-target effects, as evidenced by in vitro and in vivo studies.

Another significant application was reported in Antimicrobial Agents and Chemotherapy (2024), where derivatives of 2-Fluoro-1H-benzimidazole-6-carboxylic acid exhibited potent activity against drug-resistant bacterial strains. The carboxylic acid moiety allowed for easy modification, enabling the development of prodrugs with improved pharmacokinetic properties. Structure-activity relationship (SAR) studies revealed that the fluorine atom played a critical role in enhancing membrane permeability and target engagement.

Recent advances in computational chemistry have further expanded the utility of this compound. Quantum mechanical calculations and molecular dynamics simulations have provided insights into its conformational preferences and electronic properties, facilitating the rational design of more effective derivatives. These computational approaches, combined with high-throughput screening, have accelerated the discovery of new drug candidates based on this scaffold.

Looking forward, the unique properties of 2-Fluoro-1H-benzimidazole-6-carboxylic acid position it as a valuable tool in chemical biology and drug discovery. Ongoing research is exploring its application in PROTACs (Proteolysis Targeting Chimeras) and other targeted protein degradation strategies. With its demonstrated versatility and the continuous development of novel synthetic methodologies, this compound is expected to play an increasingly important role in addressing unmet medical needs across multiple therapeutic areas.